Cas no 1856543-03-7 (Benzenesulfonamide, 3-amino-4,5-difluoro-)

• Product Name: Benzenesulfonamide, 3-amino-4,5-difluoro-
• CAS No: 1856543-03-7
• MF: C₆H₆F₂N₂O₂S
• MW: 208.185846805573
• CID: 5245721
• PubChem ID: 130526376
• Update Time: 2026-03-08

Benzenesulfonamide, 3-amino-4,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-4,5-difluoro-

• Inchi： 1S/C6H6F2N2O2S/c7-4-1-3(13(10,11)12)2-5(9)6(4)8/h1-2H,9H2,(H2,10,11,12)
• InChI Key： SVUATDMEFBOYHQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(F)=C(F)C(N)=C1

Additional information on Benzenesulfonamide, 3-amino-4,5-difluoro-

Recent Advances in the Study of Benzenesulfonamide, 3-amino-4,5-difluoro- (CAS: 1856543-03-7)

Benzenesulfonamide, 3-amino-4,5-difluoro- (CAS: 1856543-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique sulfonamide backbone and difluoro-substituted aromatic ring, has been investigated for its biochemical properties and pharmacological activities. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A study published in the Journal of Medicinal Chemistry (2023) explored the inhibitory effects of 3-amino-4,5-difluorobenzenesulfonamide on carbonic anhydrase isoforms, highlighting its selectivity and potency. The researchers employed X-ray crystallography and molecular docking simulations to elucidate the binding interactions between the compound and the enzyme's active site. Their findings suggest that the difluoro substitution enhances the compound's affinity for specific isoforms, making it a promising candidate for targeted therapies in conditions such as glaucoma and cancer.

In addition to its enzyme inhibitory properties, 3-amino-4,5-difluorobenzenesulfonamide has been investigated for its potential in antimicrobial applications. A recent preprint on bioRxiv (2024) reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study demonstrated that the compound disrupts bacterial cell wall synthesis by interfering with key enzymatic pathways, offering a novel mechanism of action that could circumvent existing resistance mechanisms.

Further research has also explored the compound's utility in organic synthesis. A paper in Organic Letters (2023) detailed its use as a building block for the construction of fluorinated heterocycles, which are increasingly important in the design of agrochemicals and pharmaceuticals. The authors highlighted the compound's reactivity under mild conditions, enabling efficient and scalable synthetic routes.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-amino-4,5-difluorobenzenesulfonamide. A review in Drug Discovery Today (2024) emphasized the need for further studies to address issues such as bioavailability and metabolic stability. Advances in prodrug strategies and formulation technologies may hold the key to unlocking the full therapeutic potential of this compound.

In conclusion, Benzenesulfonamide, 3-amino-4,5-difluoro- (CAS: 1856543-03-7) represents a versatile and pharmacologically relevant scaffold with applications spanning enzyme inhibition, antimicrobial therapy, and synthetic chemistry. Ongoing research efforts are expected to yield deeper insights into its mechanisms of action and expand its utility in drug discovery and development.